Chromate(1-),bis[N-[7-(hydroxy-kO)-8-[[2-(hydroxy-kO)-5-[(methylamino)sulfonyl]phenyl]azo-kN1]-1-naphthalenyl]acetamidato(2-)]-, hydrogen

Specification

• CAS No.: 12218-95-0
• Molecular Formula: C38H32CrN8O10S2.H; C38H33CrN8O10S2
• Molecular Weight: 877.8 g/mol
• IUPAC Name: bis(8-acetamido-1-[[5-(methylsulfamoyl)-2-oxidophenyl]diazenyl]naphthalen-2-olate);chromium(3+);hydron
• Standard InChI: InChI=1S/2C19H18N4O5S.Cr/c2*1-11(24)21-14-5-3-4-12-6-8-17(26)19(18(12)14)23-22-15-10-13(7-9-16(15)25)29(27,28)20-2;/h2*3-10,20,25-26H,1-2H3,(H,21,24);/q;;+3/p-3
• Standard InChI Key: XPUNXSYBPVFQCG-UHFFFAOYSA-K
• Canonical SMILES: [H+].CC(=O)NC1=CC=CC2=C1C(=C(C=C2)[O-])N=NC3=C(C=CC(=C3)S(=O)(=O)NC)[O-].CC(=O)NC1=CC=CC2=C1C(=C(C=C2)[O-])N=NC3=C(C=CC(=C3)S(=O)(=O)NC)[O-].[Cr+3]

Introduction

Chemical Identity and Structure

Acid Black 60, identified by the Color Index number C.I. 18165, is a metallized acid dye with the Chemical Abstracts Service (CAS) registry number 12218-95-0. This compound possesses a complex molecular structure characterized by a chromium metal center coordinated with organic ligands.

Basic Chemical Data

The chemical identity of Acid Black 60 is defined by the following properties:

• Molecular Formula: C38H33CrN8O10S2

• Molecular Weight: 877.84 g/mol

• Chemical Structure Type: Single azo, Metal Complex (1:2 chromium complex)

• International Union of Pure and Applied Chemistry (IUPAC) Name: Chromate(1-), bis[N-[7-(hydroxy-κO)-8-[[2-(hydroxy-κO)-5-[(methylamino)sulfonyl]phenyl]azo-κN1]-1-naphthalenyl]acetamidato(2-)]-, hydrogen
  The molecule contains azo chromophores (N=N bonds) that contribute to its coloring properties, while the chromium metal center enhances its fastness properties and dyeing characteristics. The structural configuration involves a 1:2 chromium complex where the metal coordinates with two organic ligand molecules.

Physical Appearance and Characteristics

Acid Black 60 appears as a blue-black powder with distinctive chemical reactivity in various solutions:

• In concentrated sulfuric acid: Produces a red-purple solution that turns pink-purple upon dilution

• In concentrated hydrochloric acid: Shows no immediate change but forms a light blue solution with precipitation when diluted

• In nitric acid: Produces a brown solution that becomes lighter brown upon dilution

• In sodium hydroxide solution: Shows no change in concentrated form, turning blue when diluted

• In water: Creates a blue-light gray solution
  These color changes in different chemical environments serve as important identification characteristics and influence its application methods in dyeing processes.

Manufacturing Process

Synthesis Pathway

The industrial production of Acid Black 60 follows a multi-step synthetic route involving diazotization, coupling, and metal complexation reactions:

• Diazotization: 3-Amino-4-hydroxy-N-methylbenzenesulfonamide undergoes diazotization to form a diazonium salt

• Coupling Reaction: The diazonium salt couples with N-(7-hydroxynaphthalen-1-yl)acetamide

• Metal Complexation: The coupled product undergoes complexation with chromium (typically using sodium chromate) to form a 1:2 chromium complex

• Isolation: The final product is filtered, dried, and processed into a commercial dye powder
  This synthetic pathway produces the characteristic chromium complex structure that gives Acid Black 60 its distinctive dyeing properties and fastness characteristics.

Applications in Textile Industry

Acid Black 60 serves numerous applications in textile dyeing and printing, particularly for protein and polyamide fibers.

Primary Dyeing Applications

The dye demonstrates excellent versatility across various textile substrates:

• Wool dyeing: Performed in neutral or weak acidic dyeing baths

• Silk dyeing: Applied in neutral or weak acidic conditions

• Nylon dyeing: Effective in neutral or slightly alkaline dyeing environments

• Vinylon dyeing: Utilized in neutral dyeing baths

• Direct printing: Applied for wool, silk, and nylon fabrics

Mixed-Fiber Dyeing Behavior

When used for simultaneous dyeing of mixed-fiber fabrics, Acid Black 60 exhibits the following fiber affinity pattern:

• Nylon: Slightly darker color compared to other fibers

• Silk: Slightly lighter coloration

• Vinylon: Lighter shade development

• Diacetate fibers: Minimal staining

• Viscose fibers: Some staining occurs

• Cotton: Minimal to no staining

Color Blending Applications

Acid Black 60 can be combined with other dyes to create various color shades:

• Mixed with neutral orange RL and neutral dark brown BRL

• Combined with neutral dark yellow and neutral pink BL to produce neutral khaki GL

• Used in formulations for producing consistent gray shades
  These blending capabilities make it valuable for creating complex color formulations in textile applications.

Performance Characteristics

Fastness Properties

One of the most significant advantages of Acid Black 60 is its excellent fastness properties, which make it suitable for applications requiring durability and color retention.
Table 1: Fastness Properties of Acid Black 60 According to ISO Standards

Property	Measurement	Rating
Light Fastness	Fading	6-7
Soaping Fastness	Fading	4-5
Soaping Fastness	Staining	5
Perspiration Fastness	Fading	5
Perspiration Fastness	Staining	4
Oxygen Bleaching Resistance		5
Seawater Fastness	Fading	5
Seawater Fastness	Staining	5
Note: Ratings are on a scale of 1-8 for light fastness and 1-5 for other properties, with higher numbers indicating better performance.

Technical Benefits

Acid Black 60 offers several technical advantages for textile applications:

• Excellent wet and light fastness properties

• Good dyeing uniformity and color reproducibility

• Effective compatibility with other acid dyes

• Low damage potential to wool fibers

• High coverage on wool substrates

• Consistent gray shade production
  These performance characteristics contribute to its continued use in high-quality textile dyeing applications where durability and color consistency are essential.

Technical Applications

Dyeing Methods

Acid Black 60 can be applied through various dyeing processes suitable for different textile substrates:

• Exhaustion dyeing: The most common application method for wool and nylon fibers, typically performed at temperatures between 80-100°C in pH-controlled conditions

• Printing applications: Used in direct printing formulations for wool, silk, and nylon fabrics

• Continuous dyeing: Applied in certain specialized continuous processing operations

Auxiliary Compatibility

The effectiveness of Acid Black 60 can be enhanced through careful selection of dyeing auxiliaries:

• Compatible with anionic and nonionic surfactants

• Works effectively with leveling agents designed for acid dyes

• Performance optimized by specific pH regulators and sequestering agents